Cas no 1355217-16-1 ((4-Methyl-6-phenoxy-pyridin-3-yl)-phenyl-methanone)

• Product Name: (4-Methyl-6-phenoxy-pyridin-3-yl)-phenyl-methanone
• CAS No: 1355217-16-1
• MF: C₁₉H₁₅NO₂
• MW: 289.327904939651
• CID: 5149969
• Update Time: 2025-06-08

(4-Methyl-6-phenoxy-pyridin-3-yl)-phenyl-methanone Chemical and Physical Properties

Names and Identifiers

• (4-Methyl-6-phenoxy-pyridin-3-yl)-phenyl-methanone
• Methanone, (4-methyl-6-phenoxy-3-pyridinyl)phenyl-

• Inchi： 1S/C19H15NO2/c1-14-12-18(22-16-10-6-3-7-11-16)20-13-17(14)19(21)15-8-4-2-5-9-15/h2-13H,1H3
• InChI Key： GTMJLDPRNSAFNO-UHFFFAOYSA-N
• SMILES： C(C1=C(C)C=C(OC2=CC=CC=C2)N=C1)(C1=CC=CC=C1)=O

Additional information on (4-Methyl-6-phenoxy-pyridin-3-yl)-phenyl-methanone

Introduction to (4-Methyl-6-phenoxy-pyridin-3-yl)-phenyl-methanone (CAS No. 1355217-16-1)

(4-Methyl-6-phenoxy-pyridin-3-yl)-phenyl-methanone is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1355217-16-1, belongs to the class of pyridine derivatives and exhibits a distinct molecular architecture that makes it a promising candidate for various biochemical applications.

The molecular structure of (4-Methyl-6-phenoxy-pyridin-3-yl)-phenyl-methanone consists of a pyridine core substituted with a methyl group at the 4-position and a phenoxy group at the 6-position, further connected to a phenyl-methanone moiety. This particular arrangement of functional groups contributes to its versatility, enabling interactions with multiple biological targets. The presence of both hydrophobic and hydrophilic regions in its structure enhances its solubility and bioavailability, making it an attractive scaffold for drug development.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives due to their ability to modulate various enzymatic and receptor systems. Studies have shown that compounds with similar structural motifs can exhibit significant effects on pathways involved in inflammation, pain, and neurodegeneration. The (4-Methyl-6-phenoxy-pyridin-3-yl)-phenyl-methanone molecule, with its well-defined substituents, has been investigated for its potential role in these pathways.

One of the most compelling aspects of this compound is its interaction with enzymes such as cytochrome P450 (CYP) isoforms, which are crucial in drug metabolism. The phenoxy group and the phenyl-methanone moiety provide specific binding pockets that can be exploited to enhance or inhibit the activity of these enzymes. This property is particularly valuable in the development of drugs that require precise metabolic control to achieve optimal therapeutic effects.

Recent research has also highlighted the compound's potential as an intermediate in the synthesis of more complex pharmacophores. By serving as a building block, (4-Methyl-6-phenoxy-pyridin-3-yl)-phenyl-methanone can be modified further to create novel molecules with enhanced biological activity. This flexibility makes it a valuable asset in medicinal chemistry libraries, where structural diversity is key to discovering new therapeutic agents.

The synthesis of (4-Methyl-6-phenoxy-pyridin-3-yl)-phenyl-methanone involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the pyridine core efficiently. These methods not only improve the overall yield but also minimize side products, making the process more sustainable and scalable for industrial applications.

In addition to its synthetic significance, the compound has shown promise in preclinical studies as a modulator of neurotransmitter systems. The pyridine ring is known to interact with receptors such as serotonin and dopamine receptors, which are implicated in mood regulation and cognitive functions. The specific substitution pattern in (4-Methyl-6-phenoxy-pyridin-3-yl)-phenyl-methanone may confer selectivity for certain receptor subtypes, potentially leading to treatments for neurological disorders.

The compound's ability to cross the blood-brain barrier is another area of interest. Many pharmacologically active molecules struggle with this barrier due to their lipophilic or hydrophilic nature. However, the balance between hydrophobic and hydrophilic regions in (4-Methyl-6-phenoxy-pyridin-3-yl)-phenyl-methanone may facilitate its penetration into neural tissues, opening up possibilities for central nervous system (CNS) drug development.

Evaluation of this compound's pharmacokinetic properties has revealed favorable characteristics such as good oral bioavailability and moderate metabolic stability. These attributes are critical for ensuring that the drug reaches effective concentrations at target sites while minimizing rapid degradation by metabolic enzymes. Further studies are ongoing to optimize these properties through structural modifications.

The safety profile of (4-Methyl-6-phenoxy-pyridin-3-yl)-phenyl-methanone is also being thoroughly assessed through toxicological studies. Preliminary data suggest that the compound exhibits low toxicity at therapeutic doses, making it a relatively safe candidate for further development. However, comprehensive toxicological evaluations are necessary to fully understand its potential risks and side effects before human trials can commence.

In conclusion, (4-Methyl-6-phenoxy-pyridin-3-yl)-phenyl-methanone (CAS No. 1355217-16-1) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it an excellent candidate for drug discovery programs targeting neurological and inflammatory disorders. As research continues to uncover new therapeutic possibilities, this molecule is poised to play a significant role in shaping future treatments.